In Vitro Efficacy: Hymexazol vs. Prochloraz Against Fusarium moniliforme and Rhizoctonia solani
Hymexazol exhibits significantly lower intrinsic antifungal potency against Fusarium moniliforme and Rhizoctonia solani compared to prochloraz. However, when used in combination, a 1:2 mixture of prochloraz:hymexazol shows strong synergistic effects, enhancing overall disease control compared to either fungicide used alone [1].
| Evidence Dimension | In vitro antifungal activity (EC50, mg/L) |
|---|---|
| Target Compound Data | Fusarium moniliforme: EC50 = 69.492 mg/L; Rhizoctonia solani: EC50 = 25.140 mg/L |
| Comparator Or Baseline | Prochloraz: Fusarium moniliforme EC50 = 0.0197 mg/L; Rhizoctonia solani EC50 = 0.247 mg/L |
| Quantified Difference | Prochloraz is approximately 3,530x more potent against F. moniliforme and 102x more potent against R. solani in vitro. |
| Conditions | Mycelial growth rate method on PDA medium; incubation temperature and duration as per standard protocol. |
Why This Matters
Despite lower in vitro potency, hymexazol's value lies in its systemic properties and synergistic potential, not its standalone in vitro activity. This data justifies the use of pre-mixed formulations (e.g., prochloraz + hymexazol) for optimal field performance.
- [1] Geng ZY, Zhao JL, Ren YP, Zhou G, Sun GB. Studies on the Effects of Prochloraz and Hymexazol to Fusarium moniliforme and Rhizoctonia solani. Journal of Agriculture. 2011;1(4):32-36. View Source
